
Personal protective equipment for handling
Juvabione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Juvabione

Cat. No.: B1673173 Get Quote

Essential Safety and Handling Guide for
Juvabione
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Juvabione. The following procedures and

recommendations are designed to ensure the safe handling, storage, and disposal of this

compound, minimizing risks and establishing a secure laboratory environment.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Juvabione is not readily available in public

databases, information can be compiled from various sources to ensure safe handling.

Juvabione, also known as the "paper factor," is a sesquiterpenoid with insect juvenile hormone

analog activity.[1]

Property Value

Chemical Formula C₁₆H₂₆O₃

Molar Mass 266.381 g·mol⁻¹[1]

Appearance
Likely a clear liquid, similar to other juvenile

hormones.[2]

Chemical Family Sesquiterpenoid, Ketoester
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Hazard Identification and Safety Precautions
Although specific toxicity data for Juvabione is limited, its biological activity as a juvenile

hormone analog necessitates careful handling to avoid unintended biological effects.[1][2] The

primary hazards are associated with its potential biological activity and the organic solvents it

may be dissolved in.[2]

Potential Hazards:

Harmful if swallowed or inhaled.[3]

May cause damage to organs through prolonged or repeated exposure.[3]

Suspected of damaging fertility or the unborn child.[3]

Very toxic to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure

when handling Juvabione. The following PPE is recommended as a minimum requirement.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1673173?utm_src=pdf-body
https://en.wikipedia.org/wiki/Juvabione
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Juvenile_Hormone_I_JH_I.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Juvenile_Hormone_I_JH_I.pdf
https://www.harwick.com/files/sds/0700125.pdf
https://www.harwick.com/files/sds/0700125.pdf
https://www.harwick.com/files/sds/0700125.pdf
https://www.harwick.com/files/sds/0700125.pdf
https://www.benchchem.com/product/b1673173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and Best
Practices

Eye Protection Safety Goggles
Tightly fitting to protect against

splashes.[2]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice.[2] Inspect gloves

before use and change them

frequently, especially if they

come into contact with the

chemical.[4]

Body Protection Laboratory Coat

Buttoned completely to protect

personal clothing from

contamination.[4] For larger

quantities or in case of a spill,

consider additional protective

clothing like a chemical-

resistant apron.[2][4]

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of any vapors or

aerosols.[2][5]

Experimental Protocols: Safe Handling and Disposal
Adherence to strict operational and disposal plans is critical for laboratory safety and

environmental protection.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]
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Store in a well-ventilated, dry place with the container tightly closed.[3][5]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures:

Emergency Procedure

In case of skin contact

Immediately wash off with soap and
plenty of water.[3] Remove contaminated
clothing.[5]

In case of eye contact

Immediately and thoroughly rinse eyes with

plenty of water with eyelids open. Consult an

ophthalmologist.[3]

If inhaled
Move the person to fresh air. If you feel unwell,

call a poison center or doctor.[3][5]

If swallowed
Do not induce vomiting. Seek immediate

medical advice.[3]

| In case of a spill | Remove ignition sources. Provide adequate ventilation. Contain the spillage

with sand or an inert powder and dispose of it according to local regulations.[5] |

Safe Handling Workflow for Juvabione
The following diagram illustrates the logical workflow for the safe handling of Juvabione, from

preparation to disposal.
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Safe Handling Workflow for Juvabione

Preparation

Handling

Post-Handling & Disposal

Review Safety Information

Don Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Proceed to Handling

Handle with Care to Avoid Contact and Inhalation

Store Properly in a Tightly Closed Container

Decontaminate Work Area

After Experiment

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Dispose of Juvabione Waste Appropriately

Click to download full resolution via product page

A logical workflow for the safe handling of Juvabione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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